Cas no 81810-66-4 (Quinocetone)

Quinocetone is a new antibacterial, antidiarrheal and growth promoting drug for livestock and poultry newly developed by Lanzhou Institute of animal husbandry and veterinary medicine, Chinese Academy of Agricultural Sciences. It is China's first class of new veterinary drugs in the world. Light yellow or yellowish green powder, insoluble in water, slightly soluble in some organic solvents, is sensitive to light and prone to photochemical reactions. Quinocetone is a quinoxaline drug, which can promote growth and improve feed conversion, Conclusion: it can inhibit a variety of intestinal pathogenic bacteria (especially gram negative bacteria), and can significantly reduce the incidence of diarrhea in livestock and poultry< Br>

Quinocetone structure

Product Name:Quinocetone

CAS No:81810-66-4

Molecular Formula:C₁₈H₁₄N₂O₃

Molecular Weight:306.315364360809

CID:60375

PubChem ID:5387181

Quinocetone Properties

Names and Identifiers

- 2-Cinnamoyl-3-methylquinoxaline 1,4-dioxide
- 1-(3-Methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-2-propen-1-one
- 1-(3-Methyl-2-quinoxalinyl)-3-phenyl-2-propen-1-one N,N'-dioxide
- QUINOCETONE
- 3-methyl-2-cinnamoyl-quinoxaline-1,4-dioxide
- 3-methyl-2-quinoxalinbenzenevinylketo-1,4-dioxide
- HY-123581
- AS-16001
- CCG-267535
- CHEMBL497740
- CS-0083565
- NSC-621477
- (E)-1-(3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-yl)-3-phenylprop-2-en-1-one
- NSC621477
- D70399
- AKOS015889503
- 81810-66-4
- 2-Cinnamoyl-3-methylquinoxaline1,4-dioxide
- 85108-59-4
- MFCD09753267
- 1-(3-Methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-2-propen-1-one (ACI)
- 2-Propen-1-one, 1-(3-methyl-2-quinoxalinyl)-3-phenyl-, N,N′-dioxide (ZCI)
- NSC 621477
- Deciquam Solution
- DA-72627
- +Expand
- MDL： MFCD09753267
- InChIKey： IOKWXGMNRWVQHX-UHFFFAOYSA-N
- Inchi： 1S/C18H14N2O3/c1-13-18(17(21)12-11-14-7-3-2-4-8-14)20(23)16-10-6-5-9-15(16)19(13)22/h2-12H,1H3
- SMILES： O=C(C1[N+]([O-])=C2C(C=CC=C2)=[N+]([O-])C=1C)C=CC1C=CC=CC=1

Computed Properties

Exact Mass: 306.10000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 306.1
Heavy Atom Count: 23
Complexity: 547
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 63.4A^2

Experimental Properties

LogP: 3.90130
PSA: 67.99000
Boiling Point: 576.9±60.0 °C at 760 mmHg
Melting Point: 183-188 ºC
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 302.7±32.9 °C
Color/Form: Yellow powder
Density: 1.22

Quinocetone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005IB6-25mg	Quinocetone	81810-66-4	97%	25mg	$4.00	2024-04-21
A2B Chem LLC	AC56210-25mg	Quinocetone	81810-66-4	97%	25mg	$4.00	2024-04-19
Aaron	AR005IJI-25g	Quinocetone	81810-66-4	97%	25g	$11.00
abcr	AB538876-25g	Quinocetone, 95%; .	81810-66-4	95%	25g	€86.40
Ambeed	A283041-25mg	2-Cinnamoyl-3-methylquinoxaline 1,4-dioxide	81810-66-4	97%	25mg	$5.0	2024-07-24
Chemenu	CM141945-500g	1-(3-methyl-1,4-dioxido-2-quinoxalinyl)-3-phenyl-2-propen-1-one	81810-66-4	97%	500g	$281	2021-08-05
ChemScence	CS-0083565-50mg	Quinocetone	81810-66-4	98.01%	50mg	$50.0	2022-04-26
eNovation Chemicals LLC	Y1046645-500g	Quinocetone	81810-66-4	97%	500g	$175	2022-06-09
Fluorochem	222120-5g	2-Cinnamoyl-3-methylquinoxaline 1,4-dioxide	81810-66-4	95%	5g	￡14.00	2022-03-01
Key Organics Ltd	AS-16001-1MG	Quinocetone	81810-66-4	>98%	1mg	£36.00	2023-09-07

Quinocetone Synthesis

Synthetic Circuit 1

13297-17-1

100-52-7

81810-66-4

Reaction Conditions

1.1 Solvents: Ethanol ; 30 min, 70 °C
1.2 Catalysts: 4-Pyridinamine, N,N-dimethyl-, acetate (1:1) ; 3 h, 70 °C

Reference

Improved synthesis of quinocetone and its two deoxy metabolites

Li, Yuwen; et al, Journal of the Serbian Chemical Society, 2018, 83(3), 265-270

Synthetic Circuit 2

480-96-6

123-54-6

81810-66-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Ethanol ; 2 h, 45 °C
2.1 Solvents: Ethanol ; 30 min, 70 °C
2.2 Catalysts: 4-Pyridinamine, N,N-dimethyl-, acetate (1:1) ; 3 h, 70 °C

Reference

Improved synthesis of quinocetone and its two deoxy metabolites

Li, Yuwen; et al, Journal of the Serbian Chemical Society, 2018, 83(3), 265-270

Synthetic Circuit 3

480-96-6

123-54-6

81810-66-4

Reaction Conditions

1.1 Reagents: Triethylamine ; 24 h, rt
2.1 Reagents: Triethylamine ; 2 h, rt

Reference

Synthesis and antibacterial activity of some new quinoxaline-1,4-dioxide derivatives

Xin, Zhijun; et al, Advanced Materials Research (Durnten-Zurich, 2013, 634, 634-638

Synthetic Circuit 4

88-74-4

81810-66-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol , Water ; 80 °C; 80 °C → 0 °C
1.2 Reagents: Sodium hypochlorite ; 10 min, 0 °C
2.1 Reagents: Triethylamine Solvents: Ethanol ; 2 h, 45 °C
3.1 Solvents: Ethanol ; 30 min, 70 °C
3.2 Catalysts: 4-Pyridinamine, N,N-dimethyl-, acetate (1:1) ; 3 h, 70 °C

Reference

Improved synthesis of quinocetone and its two deoxy metabolites

Li, Yuwen; et al, Journal of the Serbian Chemical Society, 2018, 83(3), 265-270

Synthetic Circuit 5

88-74-4

81810-66-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sodium hypochlorite Solvents: Methanol ; 5 - 8 °C; 2 h, rt
2.1 Reagents: Triethylamine ; 24 h, rt
3.1 Reagents: Triethylamine ; 2 h, rt

Reference

Synthesis and antibacterial activity of some new quinoxaline-1,4-dioxide derivatives

Xin, Zhijun; et al, Advanced Materials Research (Durnten-Zurich, 2013, 634, 634-638

Quinocetone Raw materials

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Quinocetone Related Literature

1. Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†

Yasuharu Yoshimi,Tatsuya Itou,Minoru Hatanaka Chem. Commun., 2007, 5244-5246
2. Sterols in human milk during lactation: bioaccessibility and estimated intakes†

Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
3. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
4. Broadband graphene-based photoacoustic microscopy with high sensitivity†

Fan Yang,Wei Song,Chonglei Zhang,Changjun Min,Hui Fang,Luping Du,Peng Wu,Wei Zheng,Changhui Li,Siwei Zhu,Xiaocong Yuan Nanoscale, 2018,10, 8606-8614
5. One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†

Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152
6. A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†

Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106
7. Exploring the crystal structure and properties of ytterbium orthoantimonate under high pressure†

Pablo Botella-Vives,Oscar Gomis,Enrico Bandiello,Catalin Popescu,Daniel Errandonea Dalton Trans., 2023,52, 14517-14526
8. Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†

Hongchu Du,Sebastian Wohlrab,Margarita Weiß,Stefan Kaskel J. Mater. Chem., 2007,17, 4605-4610
9. Avoiding overfitting in the analysis of high-dimensional data with artificial neural networks (ANNs)

Analyst, 1999,124, 1675-1681
10. Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†

Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967

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